Cas no 1891278-76-4 (4-(1-Aminoethyl)-2-tert-butyl-5-methylphenol)

• Product Name: 4-(1-Aminoethyl)-2-tert-butyl-5-methylphenol
• CAS No: 1891278-76-4
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5694370
• PubChem ID: 117296796
• Update Time: 2025-05-22

4-(1-Aminoethyl)-2-tert-butyl-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-Aminoethyl)-2-tert-butyl-5-methylphenol
• 1891278-76-4
• EN300-1276951
• Phenol, 4-(1-aminoethyl)-2-(1,1-dimethylethyl)-5-methyl-

• Inchi： 1S/C13H21NO/c1-8-6-12(15)11(13(3,4)5)7-10(8)9(2)14/h6-7,9,15H,14H2,1-5H3
• InChI Key： ZVGBOQICVLPFKU-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C(C)N)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.996±0.06 g/cm3(Predicted)
• Boiling Point: 298.8±35.0 °C(Predicted)
• pka: 11.75±0.36(Predicted)

Additional information on 4-(1-Aminoethyl)-2-tert-butyl-5-methylphenol

4-(1-Aminoethyl)-2-tert-butyl-5-methylphenol: A Comprehensive Overview

The compound 4-(1-Aminoethyl)-2-tert-butyl-5-methylphenol, identified by the CAS number CAS No. 1891278-76-4, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, material science, and biotechnology. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its importance in contemporary research.

The molecular structure of 4-(1-Aminoethyl)-2-tert-butyl-5-methylphenol comprises a phenolic ring substituted with three distinct groups: an aminoethyl group at position 4, a tert-butyl group at position 2, and a methyl group at position 5. This substitution pattern not only imparts stability to the molecule but also confers it with unique chemical reactivity. The presence of the amino group introduces nucleophilic properties, while the bulky tert-butyl group enhances steric hindrance, making it an ideal candidate for various chemical transformations.

Recent studies have explored the synthesis of 4-(1-Aminoethyl)-2-tert-butyl-5-methylphenol through innovative routes, including Suzuki-Miyaura coupling reactions and Stille cross-coupling methods. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale production. Additionally, researchers have investigated its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of anticancer agents and neuroprotective drugs.

In terms of pharmacological applications, 4-(1-Aminoethyl)-2-tert-butyl-5-methylphenol has shown promising results in preclinical studies as a potential antioxidant and anti-inflammatory agent. Its ability to scavenge free radicals and modulate inflammatory pathways makes it a valuable compound in the fight against oxidative stress-related diseases such as Alzheimer's disease and cardiovascular disorders. Furthermore, recent findings suggest that this compound may exhibit selective toxicity towards cancer cells, offering a new avenue for targeted cancer therapy.

The environmental impact of 4-(1-Aminoethyl)-2-tert-butyl-5-methylphenol has also been a subject of interest among researchers. Studies on its biodegradation patterns reveal that it undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint. This property is particularly advantageous for industries seeking eco-friendly chemical solutions.

In conclusion, 4-(1-Aminoethyl)-2-tert-butyl-5-methylphenol, with its distinctive chemical properties and multifaceted applications, continues to be a focal point in scientific research. As advancements in synthetic chemistry and pharmacology unfold, this compound is poised to play an even more significant role in addressing global health challenges and advancing sustainable industrial practices.